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Compound of Interest

Compound Name: Mthfd2-IN-5

Cat. No.: B15615410 Get Quote

Essential Safety and Handling Guide for Mthfd2-IN-5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Mthfd2-IN-5, a

selective inhibitor of methylenetetrahydrofolate dehydrogenase 2 (MTHFD2). Given that a

specific Safety Data Sheet (SDS) for Mthfd2-IN-5 is not readily available, these

recommendations are based on best practices for handling potent, powdered chemical

compounds and information from structurally related molecules. A safety data sheet for a

related MTHFD1 inhibitor suggests that compounds in this class may be harmful if swallowed

and can cause serious eye irritation.[1] Adherence to these guidelines is essential to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the first line of defense against accidental exposure. The

following PPE is mandatory when handling Mthfd2-IN-5 in both solid and solution forms.[1]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

To protect against splashes,

aerosols, and solid particulates

that can cause serious eye

irritation.[1]

Skin Protection

Nitrile gloves (double-gloving is

recommended) and a

disposable lab coat.[1]

To prevent skin contact.

Double-gloving provides an

additional layer of protection.

[1]

Respiratory Protection

A NIOSH-approved N95

respirator or higher (e.g.,

P100).[1]

Recommended when handling

the powdered form to prevent

the inhalation of fine particles.

[1]

Lab Attire
Long pants and closed-toe

shoes.[1]

Standard laboratory practice to

protect against accidental

spills and exposures.

Quantitative Data
Specific quantitative toxicological and physical hazard data for Mthfd2-IN-5 are not publicly

available. Researchers should handle this compound with the caution required for a potent,

novel chemical entity. The following table provides general information.

Parameter Data

Acute Toxicity (Oral)
Data not available. Handle as if harmful if

swallowed.[1]

Serious Eye Damage/Irritation
Data not available. Handle as if it causes

serious eye irritation.[1]

Storage Temperature Store at -20°C or -80°C.[2]

Solubility Soluble in DMSO.[2]
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Operational Plans: Step-by-Step Handling
Procedures
Weighing and Reconstituting the Solid Compound:

Designated Area: All handling of powdered Mthfd2-IN-5 must be conducted in a designated

area, such as a chemical fume hood or a powder containment hood.[1] This minimizes the

risk of inhalation and contamination of the laboratory.

Engineering Controls: A certified chemical fume hood with an adequate face velocity should

be used to capture any airborne particles.[1]

Personal Protective Equipment: At a minimum, wear a lab coat, double nitrile gloves, and

chemical safety goggles. An N95 respirator is strongly recommended during this process.[1]

Spill Kit: Ensure that a chemical spill kit appropriate for powdered substances is readily

accessible.[1]

Handling of Mthfd2-IN-5 in Solution:
Personal Protective Equipment: Wear a lab coat, nitrile gloves, and chemical safety goggles.

[1]

Work Area: All work should be performed in a well-ventilated area. For procedures with a

higher risk of generating aerosols, such as vortexing or sonicating, a chemical fume hood is

recommended.[1]

Disposal Plan
Proper disposal of Mthfd2-IN-5 and associated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All disposable materials that have come into contact with Mthfd2-IN-5,

including pipette tips, tubes, gloves, and lab coats, must be treated as hazardous chemical

waste.[1]

Waste Containers: Use designated, clearly labeled hazardous waste containers for all solid

and liquid waste containing Mthfd2-IN-5.[1]
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Liquid Waste: Dispose of all liquid waste containing Mthfd2-IN-5 in a designated, labeled

hazardous waste container.[1]

Institutional Guidelines: Follow all local and institutional guidelines for the disposal of

hazardous chemical waste.

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Type Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, and seek

immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[1]

Experimental Workflow for Safe Handling of Mthfd2-
IN-5
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Workflow for Safe Handling of Mthfd2-IN-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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